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Compound of Interest

Compound Name: 4-Pyridoxic Acid-D2

CAS No.: 82896-39-7

Cat. No.: B602528

Get Quote

Introduction & Biological Context
4-Pyridoxic acid (4-PA) is the major catabolite of Vitamin B6 (pyridoxine, pyridoxal, and

pyridoxamine).[1] Unlike the active vitamers (e.g., Pyridoxal 5'-phosphate, PLP), 4-PA is

biologically inactive and excreted in urine. However, circulating levels of 4-PA in plasma are a

critical marker for:

Short-term B6 status: Reflecting recent dietary intake.

Renal Clearance: Accumulation occurs in renal insufficiency.

B6 Catabolism Rate: Altered in inflammatory states.

Why Use 4-PA-d2? Mass spectrometry analysis of polar metabolites like 4-PA is prone to

matrix effects (ion suppression/enhancement) from plasma phospholipids. The use of a stable

isotope-labeled internal standard, 4-Pyridoxic Acid-d2 (4-PA-d2), is non-negotiable for clinical

rigor. It co-elutes with the analyte, experiencing the exact same ionization environment, thereby

normalizing quantification errors.
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Method Development Strategy
2.1. Ionization Physics (The "Why")
4-PA contains a pyridine ring and a carboxylic acid moiety.

Polarity: High.

Ionization Mode:Positive Electrospray Ionization (ESI+) is preferred.

Mechanism:[2] Protonation occurs readily on the pyridine nitrogen (

). While Negative mode (ESI-) is possible for the carboxylic acid, Positive mode generally
offers better sensitivity and stability for B6 vitamers on standard C18/T3 chemistries.

2.2. Chromatographic Retention
4-PA is highly polar and poorly retained on standard C18 columns, often eluting in the void

volume where salt suppression is highest.

Solution: Use a High-Strength Silica (HSS) T3 column or a Pentafluorophenyl (PFP) column.

These phases are designed to retain polar analytes in high-aqueous conditions, separating

4-PA from the early-eluting salt front.

Experimental Protocol
3.1. Reagents & Standards

Analyte: 4-Pyridoxic Acid (Sigma/Merck).

Internal Standard (IS): 4-Pyridoxic Acid-d2 (e.g., methyl-d2 or ring-d2). Note: Ensure the

deuterium label is stable and not exchangeable in acidic media.

Mobile Phases:

A: 0.1% Formic Acid in Water (LC-MS Grade).

B: 0.1% Formic Acid in Acetonitrile.

3.2. Sample Preparation (Protein Precipitation)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/figure/Mass-spectrometry-fragmentation-spectra-of-the-extracted-compounds-after-immunoaffinity_fig5_331990779
https://www.benchchem.com/product/b602528/docs?utm_src=pdf-body#application-note-quantitative-analysis-of-4-pyridoxic-acid-d2-via-lc-ms-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rationale: Solid Phase Extraction (SPE) is expensive and often results in breakthrough of

polar 4-PA. A simple protein precipitation (PPT) with Acetonitrile is effective and high-

throughput.

Step-by-Step Workflow:

Aliquot: Transfer 50 µL of plasma/serum into a 1.5 mL microcentrifuge tube.

IS Spike: Add 10 µL of 4-PA-d2 Working Solution (e.g., 500 ng/mL in water). Vortex briefly.

Precipitation: Add 150 µL of ice-cold Acetonitrile (1:3 ratio).

Vortex: Mix vigorously for 30 seconds to disrupt the protein-ligand bonds.

Centrifugation: Spin at 14,000 x g for 10 minutes at 4°C.

Transfer: Transfer 100 µL of the supernatant to an autosampler vial containing 100 µL of

Water (0.1% FA). Diluting the organic supernatant ensures good peak shape on the

aqueous-compatible column.

3.3. LC-MS/MS Parameters
Table 1: Mass Spectrometry Source Parameters (Sciex/Agilent/Thermo Generic)

Parameter Setting Rationale

Ionization ESI Positive (+) Protonation of Pyridine N

Spray Voltage 3500 - 4500 V Stable Taylor cone formation

Source Temp 450 - 550°C
Efficient desolvation of

aqueous mobile phase

Curtain/Cone Gas 30 - 40 psi Prevents optics contamination

| Collision Gas | Medium | Efficient fragmentation in q2 |

Table 2: MRM Transitions Note: Transitions are based on the loss of water (

, -18 Da) and carboxyl moieties.
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Analyte
Precursor (

)

Product (

)
Role CE (eV) DP (V)

4-PA 184.1 166.1 Quantifier 18 60

4-PA 184.1 148.1 Qualifier 25 60

4-PA-d2 186.1 168.1 IS Quantifier 18 60

4-PA-d2 186.1 150.1 IS Qualifier 25 60

Optimization Tip: Perform a "ramping" experiment for Collision Energy (CE) ±5 eV around

these values to tune for your specific instrument geometry.

Table 3: LC Gradient (HSS T3 Column, 2.1 x 100 mm, 1.8 µm) Flow Rate: 0.3 mL/min | Temp:

40°C

Time (min) % Mobile Phase B Event

0.00 2%
Loading (High Aqueous for

Retention)

1.00 2% Isocratic Hold

4.00 50% Elution Gradient

4.10 95% Column Wash

5.50 95% Wash Hold

5.60 2% Re-equilibration

8.00 2% End

Visualization of Workflows
Figure 1: Vitamin B6 Catabolic Pathway
Understanding the origin of 4-PA helps in interpreting clinical data.
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Caption: Metabolic conversion of Vitamin B6 to 4-Pyridoxic Acid via Aldehyde Oxidase.

Figure 2: Analytical Workflow
Self-validating protocol structure.
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Caption: Step-by-step extraction and analysis workflow for 4-PA quantification.

Validation & Quality Control
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To ensure Scientific Integrity (E-E-A-T), the following validation parameters must be met:

Linearity: The assay should be linear from 1 ng/mL to 500 ng/mL (

). 4-PA levels in healthy controls typically range from 5–30 ng/mL, but can spike >100 ng/mL
after supplementation.

Recovery: Absolute recovery of 4-PA using ACN precipitation is typically 85-95%.

Matrix Effect Assessment:

Protocol: Infuse 4-PA post-column while injecting a blank plasma extract.

Acceptance: No significant dip/peak in the baseline at the retention time of 4-PA (approx

2.5 - 3.0 min). The d2-IS corrects for this, but suppression >50% reduces sensitivity.

Troubleshooting
Peak Tailing: 4-PA is an acid.[1][3][4][5] If tailing occurs, ensure the mobile phase pH is acidic

(pH < 3) to keep the carboxyl group protonated (

).

Retention Time Shift: High organic content in the injected sample can cause "breakthrough."

Ensure the final extract is diluted to at least 50% aqueous before injection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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